Cas no 61719-58-2 (1-benzyl-1H,2H,3H-imidazo4,5-cpyridin-2-one)

1-Benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one is a heterocyclic compound featuring a fused imidazo-pyridine core with a benzyl substituent at the 1-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential as a building block for bioactive molecules due to its ability to participate in diverse chemical transformations, including nucleophilic substitutions and metal-catalyzed couplings. Its rigid bicyclic framework enhances binding affinity in target interactions, while the benzyl group offers flexibility for further derivatization. The product is characterized by high purity and stability, ensuring reproducibility in synthetic applications.

1-benzyl-1H,2H,3H-imidazo4,5-cpyridin-2-one structure

61719-58-2 structure

Product Name:1-benzyl-1H,2H,3H-imidazo4,5-cpyridin-2-one

CAS No:61719-58-2

MF:C₁₃H₁₁N₃O

MW:225.245942354202

MDL:MFCD00182366

CID:3063976

PubChem ID:789934

Update Time:2025-10-30

1-benzyl-1H,2H,3H-imidazo4,5-cpyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
- AKOS033199646
- 1,3-Dihydro-1-(phenylmethyl)-2H-imidazo[4,5-c]pyridin-2-one
- DTXSID701188278
- 1,3-Dihydro-1-(phenylmethyl)-2H-imidazo(4,5-c)pyridin-2-one
- Oprea1_366047
- AB00076227-01
- 1-benzyl-3H-imidazo[4,5-c]pyridin-2-one
- Oprea1_484701
- EN300-85429
- Cambridge id 5237002
- 61719-58-2
- CS-0263171
- LCA71958
- G49636
- Z1258569102
- 1-benzyl-1H,2H,3H-imidazo4,5-cpyridin-2-one
- MDL： MFCD00182366
- Inchi： 1S/C13H11N3O/c17-13-15-11-8-14-7-6-12(11)16(13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,17)
- InChI Key： UGUBTPDUZBYMOL-UHFFFAOYSA-N
- SMILES： O=C1NC2C=NC=CC=2N1CC1C=CC=CC=1

Computed Properties

Exact Mass: 225.090211983g/mol
Monoisotopic Mass: 225.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 45.2Å²

1-benzyl-1H,2H,3H-imidazo4,5-cpyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B412215-10mg	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2		10mg	$ 50.00	2022-06-07
TRC	B412215-50mg	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2		50mg	$ 185.00	2022-06-07
TRC	B412215-100mg	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2		100mg	$ 275.00	2022-06-07
Chemenu	CM416625-1g	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2	95%+	1g	$784	2023-02-02
1PlusChem	1P01ALCF-50mg	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2	95%	50mg	$208.00	2025-03-19
1PlusChem	1P01ALCF-100mg	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2	95%	100mg	$293.00	2025-03-19
1PlusChem	1P01ALCF-250mg	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2	95%	250mg	$403.00	2025-03-19
1PlusChem	1P01ALCF-500mg	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2	95%	500mg	$618.00	2025-03-19
1PlusChem	1P01ALCF-1g	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2	95%	1g	$781.00	2025-03-19
1PlusChem	1P01ALCF-2.5g	1-benzyl-1H,2H,3H-imidazo[4,5-c]pyridin-2-one	61719-58-2	95%	2.5g	$1688.00	2024-04-22